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Executive Summary

This technical guide provides a comprehensive overview of the current understanding of the
environmental fate of cis-6-Nonenal. Drawing upon available experimental data for structurally
similar compounds and predictive quantitative structure-activity relationship (QSAR) models,
this document outlines the expected behavior of cis-6-Nonenal in various environmental
compartments. Key areas covered include physicochemical properties, biodegradation,
hydrolysis, atmospheric oxidation, photodegradation, bioaccumulation potential, and aquatic
toxicity. While experimental data specific to cis-6-Nonenal is limited, this guide offers a robust
assessment based on established scientific principles and computational modeling to inform
environmental risk assessments and guide further research.

Introduction

Cis-6-Nonenal is an unsaturated aldehyde with the molecular formula CoH160. It is a
component of the aroma of various fruits and vegetables, including melons and cucumbers.
With its use in fragrances and flavorings, understanding its environmental fate is crucial for a
comprehensive safety and risk assessment. This guide synthesizes available information to
provide a detailed technical overview of its expected environmental persistence,
transformation, and potential ecological effects.
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Physicochemical Properties

The environmental transport and partitioning of a chemical are largely governed by its
physicochemical properties. The properties of cis-6-Nonenal are summarized in the table

below.
Property Value Source
Molecular Formula CoH160 PubChem[1]
Molecular Weight 140.22 g/mol PubChem[1]
CAS Number 2277-19-2 FEMA[2]
Physical State Liquid The Good Scents Company[3]
Boiling Point 87 °C at 19 mmHg ChemicalBook[4]
Water Solubility 204.9 mg/L (estimated) The Good Scents Company[3]

log Kow (Octanol-Water ] )
- o 2.89 (Predicted) EPI Suite™
Partition Coefficient)

0.239 mmHg at 25 °C

Vapor Pressure ) EPI Suite™
(Predicted)
1.83 x 10~> atm-m3/mol )
Henry's Law Constant ) EPI Suite™
(Predicted)

Environmental Fate and Degradation Pathways

The overall environmental fate of cis-6-Nonenal is determined by a combination of biotic and
abiotic degradation processes.
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Figure 1: Key environmental fate pathways for cis-6-Nonenal.

Biodegradation

Biodegradation is a primary mechanism for the removal of organic chemicals from the
environment. Based on QSAR predictions, cis-6-Nonenal is expected to be readily

biodegradable.

Predicted Biodegradation Data:
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Model Prediction Endpoint

Probability of ready

EPI Suite™ (BIOWIN) Readily biodegradable ] . )
biodegradability: 0.74 (High)

Readily biodegradable (good Ready Biodegradability Model

VEGA-QSAR o
reliability) (IRFMN)

Danish QSAR Database Class: Readily biodegradable Ready biodegradability

These predictions suggest that cis-6-Nonenal is unlikely to persist in environments with active
microbial populations, such as wastewater treatment plants, soil, and surface waters. The
unsaturated aldehyde structure is generally susceptible to microbial attack.

Experimental Protocol: Ready Biodegradability (OECD 301F - Manometric Respirometry Test)

This method evaluates the ready biodegradability of a substance by measuring the oxygen
consumed by microorganisms in a closed respirometer.

o Test System: A defined volume of mineral medium containing the test substance at a known
concentration (typically 2-10 mg/L) is inoculated with a small amount of activated sludge
from a wastewater treatment plant.

 Incubation: The test vessels are sealed and incubated in the dark at a constant temperature
(20 =+ 1 °C) for 28 days.

o Measurement: The consumption of oxygen is measured continuously by a pressure sensor
in the headspace of the respirometer.

» Data Analysis: The percentage of biodegradation is calculated by comparing the measured
oxygen consumption with the theoretical oxygen demand (ThOD) of the test substance. A
substance is considered readily biodegradable if it reaches at least 60% of its ThOD within a
10-day window during the 28-day test period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate of cis-6-Nonenal: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232533#environmental-fate-of-cis-6-nonenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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